3-ethynyl-2,2-dimethyl-1,4-dioxane
Description
“3-ethynyl-2,2-dimethyl-1,4-dioxane” is a derivative of 2,2-Dimethyl-1,3-dioxane-4,6-dione, also known as Meldrum’s acid . Meldrum’s acid is widely used in organic synthesis, especially for multiple C-C bond formations due to its adequate acidity (pKa 4.83) and steric rigidity .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2,3-Dimethoxy-2,3-dimethyl-1,4-dioxane, which is readily prepared from biacetyl, serves as a stable precursor to 2,3-dimethylene-1,4-dioxane . This undergoes a [4+2] cycloaddition reaction with dienophiles to give functionalized cyclohexene derivatives .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-2,2-dimethyl-1,4-dioxane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane", "acetylene", "sodium amide", "diethyl ether", "sodium sulfate", "sodium bicarbonate", "magnesium sulfate", "sodium chloride" ], "Reaction": [ "The first step involves the reaction of 2,2-dimethyl-1,3-dioxolane with acetylene in the presence of sodium amide to form 3-ethynyl-2,2-dimethyl-1,3-dioxolane.", "The resulting product is then treated with diethyl ether and sodium sulfate to remove any remaining sodium amide.", "The crude product is then purified by distillation to obtain 3-ethynyl-2,2-dimethyl-1,4-dioxane.", "The final step involves the treatment of the purified product with sodium bicarbonate, magnesium sulfate, and sodium chloride to remove any impurities and obtain the final product in high purity." ] } | |
CAS RN |
2613385-88-7 |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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